N-(2-hydroxy-3-methylphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide

• IUPAC Name: N-(2-hydroxy-3-methylphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C16H15NO3/c1-10-5-4-7-13(15(10)18)17-16(19)12-9-20-14-8-3-2-6-11(12)14/h2-8,12,18H,9H2,1H3,(H,17,19)
• InChI Key: MYXIASPKCCXNQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2COC3=CC=CC=C23)O
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

N-(2-hydroxy-3-methylphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide, also known as BHFF, is a synthetic compound that has been studied for its potential applications in scientific research. BHFF belongs to the class of benzofuran derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

N-(2-hydroxy-3-methylphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been found to act as an antioxidant and a free radical scavenger, which may contribute to its neuroprotective properties. It has also been found to modulate the activity of certain enzymes and receptors in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-apoptotic, and anti-oxidant properties. It has also been found to modulate the activity of certain neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-hydroxy-3-methylphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide is its ability to cross the blood-brain barrier, which makes it a potentially useful compound for studying the effects of drugs and other compounds on the brain. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research on N-(2-hydroxy-3-methylphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as a tool in neuroscience research, particularly in the study of neurotransmitter systems and brain function. Additionally, further research is needed to determine the optimal dosages and administration methods for this compound, as well as its potential side effects and interactions with other compounds.

Synthesis Methods

N-(2-hydroxy-3-methylphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide can be synthesized using a variety of methods, including the reaction of 2-hydroxy-3-methylbenzaldehyde with 2,3-dihydrobenzofuran-3-carboxylic acid in the presence of a suitable catalyst. Other methods include the use of palladium-catalyzed coupling reactions and the use of microwave-assisted synthesis.

Scientific Research Applications

N-(2-hydroxy-3-methylphenyl)-2,3-dihydro-1-benzofuran-3-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit neuroprotective properties and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.